Cas no 1807281-81-7 (Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate)
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate
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- Inchi: 1S/C11H7F4NO3/c1-18-10(17)7-3-6(9(12)13)5(4-16)2-8(7)19-11(14)15/h2-3,9,11H,1H3
- InChI Key: YFULHFVDGGOCKW-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC(=C(C(=O)OC)C=1)OC(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 368
- XLogP3: 3
- Topological Polar Surface Area: 59.3
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010751-250mg |
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate |
1807281-81-7 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015010751-500mg |
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate |
1807281-81-7 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015010751-1g |
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate |
1807281-81-7 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate
Comprehensive Overview of Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS No. 1807281-81-7)
The compound Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS No. 1807281-81-7) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. With its unique structural features, including a cyano group, difluoromethoxy, and difluoromethyl substituents, this compound exhibits remarkable potential for applications in drug discovery and agrochemical development. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its ability to modulate electronic and steric properties.
In recent years, the demand for fluorinated compounds like Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and resistance to enzymatic degradation, making them invaluable in the design of next-generation therapeutics and agrochemicals.
The synthesis of Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate typically involves multi-step reactions, including esterification, cyanation, and fluorination. Advanced techniques such as flow chemistry and catalysis have been explored to optimize its production, reducing waste and improving yield. These innovations are particularly relevant in the context of Industry 4.0, where automation and data-driven approaches are revolutionizing chemical manufacturing.
From a pharmacological perspective, the cyano and difluoromethyl groups in Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate contribute to its potential as a bioisostere for carboxylic acids or other functional groups. This property is highly sought after in drug design, as it can enhance binding affinity and selectivity toward biological targets. Recent studies have highlighted its utility in the development of kinase inhibitors and GPCR modulators, which are critical in treating diseases such as cancer and neurological disorders.
In the agrochemical sector, Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate is being investigated for its role in creating novel pesticides and herbicides. The difluoromethoxy moiety, in particular, is known to improve the compound's ability to penetrate plant cell walls, enhancing its efficacy. This aligns with the global push for precision agriculture, where targeted chemical solutions are preferred to minimize environmental impact.
Analytical characterization of Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate often involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value industries. The rise of AI-driven drug discovery has further amplified the need for reliable analytical data, as machine learning models rely on high-quality inputs to predict compound behavior.
As the scientific community continues to explore the potential of Methyl 4-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate, its relevance in personalized medicine and smart materials is becoming increasingly apparent. The compound's versatility and unique properties make it a promising candidate for future innovations, bridging the gap between academic research and industrial application.
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